Cas no 5329-55-5 (D-glycero-D-gulo-Heptopyranoside,phenyl, b- (8CI))

D-glycero-D-gulo-Heptopyranoside,phenyl, b- (8CI) structure
5329-55-5 structure
Product Name:D-glycero-D-gulo-Heptopyranoside,phenyl, b- (8CI)
CAS No:5329-55-5
MF:C13H18O7
MW:286.277824878693
CID:374838
PubChem ID:220198
Update Time:2025-04-19

D-glycero-D-gulo-Heptopyranoside,phenyl, b- (8CI) Chemical and Physical Properties

Names and Identifiers

    • D-glycero-D-gulo-Heptopyranoside,phenyl, b- (8CI)
    • 2-(1,2-dihydroxyethyl)-6-phenoxy-oxane-3,4,5-triol
    • 2-(1,2-dihydroxyethyl)-6-phenoxyoxane-3,4,5-triol
    • AC1L58EG
    • AC1Q57JC
    • CTK8J0858
    • HMS3087F04
    • NSC2568
    • phenyl heptopyranoside
    • NSC226856
    • PHENYL .BETA.-D-GLYCERO-D-GULO-HEPTOPYRANOSIDE
    • SMR001547154
    • CHEMBL2133936
    • MLS002637627
    • NSC-2568
    • NSC-226856
    • 5329-55-5
    • DTXSID60277493
    • Inchi: 1S/C13H18O7/c14-6-8(15)12-10(17)9(16)11(18)13(20-12)19-7-4-2-1-3-5-7/h1-5,8-18H,6H2
    • InChI Key: UWYXADYVSWKWAX-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C(C1C(CO)O)O)O)O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 286.10524
  • Monoisotopic Mass: 286.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.5
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • Density: 1.518
  • Boiling Point: 558.9°Cat760mmHg
  • Flash Point: 291.8°C
  • Refractive Index: 1.641
  • PSA: 119.61
  • LogP: -1.77380

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